rostratin A
Overview
Description
Rostratin A is an organic disulfide isolated from the whole broth of the marine-derived fungus Exserohilum rostratum and has been shown to exhibit antineoplastic activity. It has a role as a metabolite and an antineoplastic agent. It is an organic heterohexacyclic compound, a lactam, a tetrol, an organic disulfide, a bridged compound and a secondary alcohol.
Scientific Research Applications
Synthesis and Chemical Properties
- Rostratin A, a complex polycyclic natural product, has been synthesized through a process involving double C(sp3)-H activation, highlighting its potential for further biological study and application (Thesmar & Baudoin, 2019).
Biological Activities and Potential Applications
- Rostratin A, as part of the dithiodiketopiperazine family, exhibits cytotoxic properties, particularly against human colon carcinoma cells, indicating its potential for development in cancer therapeutics (Tan, Jensen, Williams, & Fenical, 2004).
properties
Product Name |
rostratin A |
|---|---|
Molecular Formula |
C18H24N2O6S2 |
Molecular Weight |
428.5 g/mol |
IUPAC Name |
(1R,4S,5S,8S,9S,11R,14S,15S,18S,19S)-5,8,15,18-tetrahydroxy-21,22-dithia-3,13-diazahexacyclo[9.9.2.01,13.03,11.04,9.014,19]docosane-2,12-dione |
InChI |
InChI=1S/C18H24N2O6S2/c21-9-1-3-11(23)13-7(9)5-17-15(25)20-14-8(10(22)2-4-12(14)24)6-18(20,28-27-17)16(26)19(13)17/h7-14,21-24H,1-6H2/t7-,8-,9+,10+,11+,12+,13+,14+,17-,18-/m1/s1 |
InChI Key |
UJDXMQJEYGMBMN-FQPNBHNHSA-N |
Isomeric SMILES |
C1C[C@@H]([C@@H]2[C@@H]([C@H]1O)C[C@]34N2C(=O)[C@@]5(C[C@@H]6[C@H](CC[C@@H]([C@H]6N5C3=O)O)O)SS4)O |
SMILES |
C1CC(C2C(C1O)CC34N2C(=O)C5(CC6C(CCC(C6N5C3=O)O)O)SS4)O |
Canonical SMILES |
C1CC(C2C(C1O)CC34N2C(=O)C5(CC6C(CCC(C6N5C3=O)O)O)SS4)O |
synonyms |
rostratin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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